Secophenol
Secophenol
4-[2-(5-Hydroxy-2-methylphenyl)ethyl]-7a-methylhexahydro-1H-indene-1,5(4H)-dione is a hydroxytoluene.
Brand Name:
Vulcanchem
CAS No.:
2394-69-6
VCID:
VC20849066
InChI:
InChI=1S/C19H24O3/c1-12-3-5-14(20)11-13(12)4-6-15-16-7-8-18(22)19(16,2)10-9-17(15)21/h3,5,11,15-16,20H,4,6-10H2,1-2H3/t15-,16-,19-/m0/s1
SMILES:
CC1=C(C=C(C=C1)O)CCC2C3CCC(=O)C3(CCC2=O)C
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
Secophenol
CAS No.: 2394-69-6
Cat. No.: VC20849066
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-[2-(5-Hydroxy-2-methylphenyl)ethyl]-7a-methylhexahydro-1H-indene-1,5(4H)-dione is a hydroxytoluene. |
|---|---|
| CAS No. | 2394-69-6 |
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (3aS,4S,7aS)-4-[2-(5-hydroxy-2-methylphenyl)ethyl]-7a-methyl-2,3,3a,4,6,7-hexahydroindene-1,5-dione |
| Standard InChI | InChI=1S/C19H24O3/c1-12-3-5-14(20)11-13(12)4-6-15-16-7-8-18(22)19(16,2)10-9-17(15)21/h3,5,11,15-16,20H,4,6-10H2,1-2H3/t15-,16-,19-/m0/s1 |
| Standard InChI Key | ZWXONJFCJAGEBA-BXWFABGCSA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)O)CC[C@H]2[C@@H]3CCC(=O)[C@]3(CCC2=O)C |
| SMILES | CC1=C(C=C(C=C1)O)CCC2C3CCC(=O)C3(CCC2=O)C |
| Canonical SMILES | CC1=C(C=C(C=C1)O)CCC2C3CCC(=O)C3(CCC2=O)C |
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